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Compound of Interest

Compound Name: 1,1,1-Trifluoropentane

Cat. No.: B1361525 Get Quote

A comprehensive review of scientific literature and chemical databases reveals a significant

absence of established experimental protocols for the use of 1,1,1-Trifluoropentane in the

field of catalysis. Despite extensive searches, no specific applications of this compound as a

reactant, solvent, or additive in catalytic processes have been identified in publicly available

resources.

For researchers, scientists, and drug development professionals, this indicates that 1,1,1-
Trifluoropentane is not a commonly utilized substance in catalysis research and development.

Consequently, the creation of detailed application notes and experimental protocols, as

requested, is not feasible due to the lack of foundational data.

Properties of 1,1,1-Trifluoropentane
While catalytic applications are not documented, the physical and chemical properties of 1,1,1-
Trifluoropentane are available. Understanding these properties may offer insights into its

potential behavior in chemical systems.

Table 1: Physicochemical Properties of 1,1,1-Trifluoropentane
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Property Value

Molecular Formula C5H9F3

Molecular Weight 126.12 g/mol

IUPAC Name 1,1,1-trifluoropentane

CAS Number 406-82-6

Appearance
No data available (likely a liquid at standard

conditions)

Boiling Point Not specified in available search results

Density Not specified in available search results

Data sourced from PubChem CID 228005.[1]

Context from Related Fluorinated Compounds in
Catalysis
In contrast to the lack of information on 1,1,1-trifluoropentane, other fluorinated compounds

are widely used in catalysis, and their roles are well-documented.

Fluorinated Alcohols as Solvents: Fluorinated alcohols, such as 1,1,1,3,3,3-

hexafluoroisopropanol (HFIP) and trifluoroethanol (TFE), have gained prominence as solvents

in transition metal-catalyzed C-H functionalization reactions.[2] Their unique properties,

including high polarity, low nucleophilicity, and ability to form strong hydrogen bonds, can

significantly enhance reaction rates, site-selectivity, and stereoselectivity.[2]

Fluorinated Ketones as Building Blocks: Trifluoromethyl-containing ketones, like 1,1,1-

trifluoroacetone, are valuable building blocks in organic synthesis.[3][4][5] The trifluoromethyl

group can enhance the metabolic stability, lipophilicity, and binding affinity of pharmaceutical

compounds.[4][5] Catalytic methods are often employed for the synthesis and transformation of

these fluorinated ketones.

"Fluorous" Solvents in Biphasic Catalysis: Perfluorinated solvents are utilized in "fluorous"

biphasic catalysis. This technique allows for the separation of a fluorinated catalyst from the
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organic products, facilitating catalyst recycling.

The significant body of research on these related compounds underscores the current void in

the scientific literature regarding any catalytic applications of 1,1,1-trifluoropentane.

Conclusion
Based on a thorough review of available information, there are no documented experimental

protocols for the use of 1,1,1-Trifluoropentane in catalysis. The scientific community has not

reported its use as a reactant, solvent, or additive in catalytic systems. Therefore, detailed

application notes, data tables, and visualizations for such processes cannot be generated.

Researchers interested in the application of fluorinated compounds in catalysis are directed

towards the extensive literature on fluorinated alcohols, ketones, and perfluorinated solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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